2-(3,5-Difluorophenoxy)aniline

• Molecular Formula: C12H9F2NO
• Molecular Weight: 221.20 g/mol
• IUPAC Name: 2-(3,5-difluorophenoxy)aniline
• InChI: InChI=1S/C12H9F2NO/c13-8-5-9(14)7-10(6-8)16-12-4-2-1-3-11(12)15/h1-7H,15H2
• InChI Key: NBVDNZOWOJDLRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N)OC2=CC(=CC(=C2)F)F

Description

2-(3,5-Difluorophenoxy)aniline (CAS 873056-60-1) is a fluorinated aromatic amine with the molecular formula C₁₂H₉F₂N and a molecular weight of 205.2 g/mol . It features an aniline group substituted with a 3,5-difluorophenoxy moiety at the ortho position. This compound is primarily utilized as a pharmaceutical intermediate, valued for its role in synthesizing bioactive molecules. Its hydrochloride derivative (CAS 1394040-16-4, molecular weight 257.67 g/mol) is also notable for enhanced solubility in polar solvents . Key properties include:

• Purity: ≥99% (free base)

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(3,5-Difluorophenoxy)aniline typically involves the reaction of 3,5-difluorophenol with aniline under specific conditions. One common method includes the use of a base such as potassium carbonate in a solvent like dimethylformamide (DMF) to facilitate the nucleophilic substitution reaction. The reaction is usually carried out at elevated temperatures to ensure complete conversion .

Industrial Production Methods: Industrial production of 2-(3,5-Difluorophenoxy)aniline may involve similar synthetic routes but on a larger scale. The process may be optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions: 2-(3,5-Difluorophenoxy)aniline can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert it into corresponding amines.

Substitution: It can participate in electrophilic and nucleophilic substitution reactions, particularly at the aniline nitrogen or the aromatic ring.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4).

Substitution: Halogenating agents like bromine or chlorine, and nucleophiles such as alkoxides or amines.

Major Products:

Oxidation: Quinone derivatives.

Reduction: Amines.

Substitution: Halogenated or alkylated derivatives.

Scientific Research Applications

Chemistry: 2-(3,5-Difluorophenoxy)aniline is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology and Medicine: In medicinal chemistry, this compound is explored for its potential as a building block in the development of drugs targeting specific enzymes or receptors. The presence of fluorine atoms can improve the pharmacokinetic properties of the drugs, such as increased metabolic stability and bioavailability .

Industry: In the materials science field, 2-(3,5-Difluorophenoxy)aniline is investigated for its potential use in the development of advanced materials, including polymers and coatings with enhanced properties such as chemical resistance and thermal stability .

Mechanism of Action

The mechanism of action of 2-(3,5-Difluorophenoxy)aniline depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets such as enzymes or receptors, thereby modulating their activity. The presence of fluorine atoms can influence the compound’s binding affinity and selectivity, enhancing its therapeutic potential .

Comparison with Similar Compounds

4-(3,5-Difluorophenoxy)aniline (CAS 307308-83-4)

• Structural Difference: The difluorophenoxy group is at the para position relative to the aniline group, unlike the ortho substitution in 2-(3,5-Difluorophenoxy)aniline.
• Molecular Weight : 205.2 g/mol (identical to the ortho isomer).
• Purity : 96% .

3,5-Difluoroaniline (CAS 372-39-4)

• Structural Difference: Lacks the phenoxy group, simplifying the structure to C₆H₅F₂N (molecular weight 129.12 g/mol) .
• Applications : Used in agrochemicals and dyes rather than pharmaceuticals.
• Reactivity: Higher nucleophilicity due to the absence of the electron-withdrawing phenoxy group.

3,5-Dichloro-2,4-difluoroaniline (CAS 83121-15-7)

• Structural Difference : Incorporates chlorine at positions 3 and 5, with fluorine at 2 and 4.
• Molecular Formula : C₆H₃Cl₂F₂N (molecular weight 214.0 g/mol) .
• Reactivity : Chlorine’s higher electronegativity and bulkiness may increase steric hindrance and alter regioselectivity in electrophilic substitution reactions compared to purely fluorinated analogs.

2-(3,5-Difluorophenoxy)aniline Hydrochloride (CAS 1394040-16-4)

• Key Difference : Protonated amine group improves solubility in aqueous media.
• Molecular Weight : 257.67 g/mol .
• Applications : Preferred in formulations requiring high solubility, such as injectable pharmaceuticals.

Physicochemical and Functional Comparisons

Table 1: Key Properties of Selected Compounds

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Purity	Key Applications
2-(3,5-Difluorophenoxy)aniline	873056-60-1	C₁₂H₉F₂N	205.2	≥99%	Pharmaceutical intermediates
4-(3,5-Difluorophenoxy)aniline	307308-83-4	C₁₂H₉F₂N	205.2	96%	Research chemicals
3,5-Difluoroaniline	372-39-4	C₆H₅F₂N	129.12	N/A	Agrochemicals
2-(3,5-Difluorophenoxy)aniline HCl	1394040-16-4	C₁₂H₁₀ClF₂NO	257.67	N/A	Soluble drug formulations

Application-Specific Differences

• Pharmaceutical Utility: The ortho-substituted derivative is favored in kinase inhibitor syntheses due to optimal steric and electronic profiles for target binding . In contrast, para-substituted analogs (e.g., 4-(3,5-Difluorophenoxy)aniline) may serve as alternatives in less sterically demanding reactions.
• Agrochemicals : Simpler structures like 3,5-Difluoroaniline are cost-effective for large-scale herbicide production .

Market and Availability Insights

• 2-(3,5-Difluorophenoxy)aniline: Listed as discontinued by CymitQuimica, though custom synthesis is possible .
• Hydrochloride Derivative : Available from American Elements in powder form, though safety data remains unpublished .
• Alternatives: 4-(3,5-Difluorophenoxy)aniline is more accessible, with 96% purity stocks from Combi-Blocks .

Biological Activity

2-(3,5-Difluorophenoxy)aniline is a compound of significant interest in medicinal chemistry and biological research due to its unique structural features, which include a difluorophenoxy group attached to an aniline structure. This arrangement potentially enhances its reactivity and biological activity, making it a valuable candidate for various applications, including drug development and agrochemicals.

• Chemical Formula : C13H10F2N
• Molecular Weight : Approximately 232.22 g/mol
• Structural Features : The presence of fluorine atoms in the difluorophenoxy group can influence the compound's electronic properties and reactivity.

Biological Activity

Research indicates that 2-(3,5-Difluorophenoxy)aniline exhibits various biological activities, particularly in the following areas:

1. Medicinal Chemistry

The compound has shown promise as a potential therapeutic agent. Its ability to interact with biological targets suggests applications in treating diseases such as cancer and inflammatory conditions.

• Mechanism of Action : Studies have demonstrated that 2-(3,5-Difluorophenoxy)aniline can modulate signal transduction pathways, influencing gene expression and enzyme activity. For instance, its role in inhibiting specific kinases involved in cancer progression has been highlighted in recent studies.

2. Antimicrobial Activity

Preliminary investigations suggest that this compound may possess antimicrobial properties. It has been tested against various bacterial strains, including drug-resistant Staphylococcus aureus.

• Case Study : In one study, derivatives of 2-(3,5-Difluorophenoxy)aniline were evaluated for their ability to inhibit biofilm formation in S. aureus. Results indicated significant reductions in biofilm biomass at micromolar concentrations .

3. Agrochemical Applications

The compound is also being explored for its potential use in agrochemicals. Its incorporation into pesticide formulations has been studied for enhancing crop protection.

• Field Trials : Field studies have shown that formulations containing 2-(3,5-Difluorophenoxy)aniline exhibit improved efficacy against common agricultural pests while maintaining safety profiles for non-target species.

Research Findings

A summary of recent findings related to the biological activity of 2-(3,5-Difluorophenoxy)aniline is presented below:

Study Focus	Findings
Signal Transduction	Modulates pathways linked to cancer progression; inhibits specific kinases.
Antimicrobial Properties	Effective against S. aureus biofilms; MIC values indicate potential as an antibiofilm agent .
Agrochemical Efficacy	Enhanced pest control in field trials; safety for non-target species confirmed.

Pharmacokinetics and Toxicology

Understanding the pharmacokinetics (ADME - Absorption, Distribution, Metabolism, Excretion) of 2-(3,5-Difluorophenoxy)aniline is crucial for its development as a pharmaceutical agent.

• Studies : Pharmacokinetic studies indicate favorable absorption characteristics and metabolic stability, which are essential for therapeutic applications.